BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Measuring
the Half-Life of Protactinium-234

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Protactinium-234

Cat. No.: B080022

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed experimental protocol for determining the half-life of
Protactinium-234m (Pa-234m). Protactinium-234m is a metastable isomer of Protactinium-
234. It is a beta-emitting radionuclide that is part of the Uranium-238 decay series.[1][2][3][4]
Specifically, Uranium-238 decays to Thorium-234 (Th-234), which then undergoes beta decay
to produce Pa-234m.[2][5][6][7] The relatively short half-life of Pa-234m makes it a suitable
isotope for educational and research experiments in nuclear physics and radiochemistry.

The experimental setup described herein utilizes a protactinium generator, which allows for the
separation of Pa-234m from its parent Th-234, and a Geiger-Mdiller (GM) counter to measure
the beta decay. This method is a classic and effective way to demonstrate the principles of
radioactive decay and half-life determination.

Principle of the Experiment

The experiment is based on the principle of transient equilibrium in a radioactive decay chain.
In the U-238 decay chain, Th-234 has a half-life of 24.1 days, while its daughter nuclide, Pa-
234m, has a much shorter half-life of approximately 1.17 minutes.[1][3][4][8] A protactinium
generator contains a uranium salt (uranyl nitrate) dissolved in an aqueous solution, which is in
contact with an immiscible organic solvent.[9]
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When the generator is shaken, the Pa-234m, which is continuously produced from the decay of

Th-234, is preferentially extracted into the organic layer.[9][10] Once the layers are allowed to

separate, the decay of the isolated Pa-234m in the organic layer can be monitored by

measuring the emission of beta particles.[9] By recording the count rate at regular intervals, a

decay curve can be plotted, from which the half-life can be determined.

Materials and Equipment

Protactinium generator (containing uranyl nitrate in an aqueous solution and an immiscible
organic solvent)

Geiger-Miller (GM) tube with a compatible counter or data logger
Stopwatch or timer
Clamp stand and clamps to hold the GM tube

Personal Protective Equipment (PPE): laboratory coat, safety glasses, and disposable
gloves

Experimental Protocol

1. Background Radiation Measurement

Before starting the experiment, it is crucial to measure the background radiation in the

laboratory.

Set up the GM tube and counter in the location where the experiment will be conducted.

Without the protactinium generator nearby, turn on the counter and measure the background
counts for a period of 5-10 minutes to obtain a reliable average.

Calculate the average background count rate in counts per minute (CPM) or counts per
second (CPS). This value will be subtracted from all subsequent measurements.[9][11]

. Preparation of the Protactinium-234m Source

Place the protactinium generator in a secure holder.
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Ensure the cap is tightly sealed.

Vigorously shake the generator for approximately 30 seconds. This facilitates the transfer of
the Pa-234m from the aqueous layer to the organic layer.[9][12]

Immediately after shaking, place the generator in a fixed position beneath the GM tube.
Allow the layers to separate completely. The organic layer containing the Pa-234m will be at
the top.

. Data Acquisition

Position the GM tube as close as possible to the organic layer of the protactinium generator
without touching it.

As soon as the layers have separated, start the timer and the counter simultaneously.

Record the number of counts over short, regular intervals (e.g., every 10 or 15 seconds).[10]
[12]

Continue recording the counts for at least 5-7 minutes, or until the count rate has decreased
to a level close to the background radiation.[9]

. Data Analysis
For each time interval, calculate the count rate (counts per unit time).

Subtract the average background count rate from each measured count rate to obtain the
corrected count rate for the Pa-234m source.[9][11]

Plot a graph of the corrected count rate (on the y-axis) against time (on the x-axis).[9][11]
This should produce an exponential decay curve.

To determine the half-life, select a corrected count rate on the y-axis (Co) and find the
corresponding time (to). Then, find the time (t1) at which the count rate has dropped to half of
the initial value (Co/2). The half-life (T%2) is the difference between these two times (t1 - to).

Repeat this process for several pairs of points along the curve and calculate the average
half-life for a more accurate result.
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 Alternatively, a more accurate determination of the half-life can be made by plotting the
natural logarithm of the corrected count rate (In(Corrected Count Rate)) against time. This
should yield a straight line with a negative slope. The decay constant (A) is the negative of
the slope of this line. The half-life can then be calculated using the formula: T¥2 =In(2) / A.

Data Presentation

Table 1: Experimental Data for Protactinium-234m Decay

Measured Count Corrected Count

Time (seconds) Measured Counts
Rate (CPS) Rate (CPS)

15

30

45

60

75

90

105

120

Table 2: Published Half-Life Values for Protactinium-234m
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Reported Half-Life Reported Half-Life
Source .

(minutes) (seconds)
DOE/CPR2/41/1/219[8] 1.17 70.2
Radiacode[3][4] ~1.17 ~70.2
TAP 514- 1[9] 1.2 72
National 5 Physics[11] 1.2 72

Safety Precautions

o Always wear appropriate PPE, including a lab coat, safety glasses, and disposable gloves,
when handling the protactinium generator.

» The protactinium generator contains a small amount of uranyl nitrate, which is a radioactive
and toxic substance. Do not open the generator.

 In case of a leak, immediately notify the appropriate safety personnel and follow established
protocols for radioactive spills.

» Store the protactinium generator in a secure, designated location when not in use.

Visualization of the Experimental Workflow
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Caption: Experimental workflow for measuring the half-life of Protactinium-234m.
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Uranium-238 Decay to Protactinium-234m
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Half-life: 4.468 x 10"9 years

0 decay

Thorium-234 (Th-234)
Half-life: 24.1 days

Protactinium-234m (Pa-234m)
Half-life: 1.17 minutes

Uranium-234 (U-234)

Click to download full resolution via product page

Caption: Simplified decay chain from Uranium-238 to Protactinium-234m.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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protactinium-234-half-life]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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